4-Hydroxy-5,5-dimethylhexan-2-one

• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• SMILES: CC(=O)CC(C(C)(C)C)O
• InChI: InChI=1S/C8H16O2/c1-6(9)5-7(10)8(2,3)4/h7,10H,5H2,1-4H3
• InChIKey: QDSWKHGIZCQXIT-UHFFFAOYSA-N

4-Hydroxy-5,5-dimethylhexan-2-one: Procurement-Ready Profile of a Chiral β-Hydroxy Ketone Building Block

4-Hydroxy-5,5-dimethylhexan-2-one (CAS 101713-95-5, racemic; CAS 197454-20-9, (4S)-enantiomer) is a C8 β-hydroxy ketone (C8H16O2, MW 144.21 g/mol) belonging to the aldol product class [1]. It features a 2-hexanone backbone with a hydroxyl group at C4 and a gem-dimethyl substitution at C5, creating a single stereocenter at C4 [2]. The compound is synthesized primarily via aldol condensation between acetone and pinacolone (3,3-dimethyl-2-butanone) and is commercially supplied as both racemic and enantiopure forms at ≥95% purity for research applications . Its computed physicochemical profile includes a boiling point of 212.74 °C (at 760 mmHg), a density of 0.927 g/cm³, and an XLogP3-AA of approximately 1.5, positioning it as a moderately lipophilic, distillable intermediate .

Chiral building block Single C4 stereocenter with (R) and (S) enantiomers catalogued under distinct CAS numbers and InChIKeys

Aldol product class Synthesized via aldol condensation, suitable for 1,3-diol and polyketide fragment assembly

Enantiopure or racemic Available at ≥95% purity to support stereochemically resolved or racemic synthesis workflows

• [1] AngeneChem. CAS 101713-95-5: 2-Hexanone, 4-hydroxy-5,5-dimethyl-. Molecular Formula: C8H16O2; Molecular Weight: 144.2114; MDL Number: MFCD22051094. Accessed 2026. View Source
• [2] J-GLOBAL. (R)-4-Hydroxy-5,5-dimethyl-2-hexanone. J-GLOBAL ID: 200907093735007198. Molecular Formula: C8H16O2; Molecular Weight: 144.214. Japan Science and Technology Agency. Accessed 2026. View Source

4-Hydroxy-5,5-dimethylhexan-2-one: Why In-Class Substitution Carries Structural and Functional Risk

Substituting 4-hydroxy-5,5-dimethylhexan-2-one with a closely related C8 β-hydroxy ketone analog introduces three categories of risk that can compromise synthetic outcomes or analytical reproducibility. First, regiochemistry of the ketone position (2-hexanone vs. 3-hexanone scaffold) alters the enolate reactivity profile, the equilibrium position in further aldol transformations, and the characteristic NMR spectroscopic signatures used for reaction monitoring . Second, the gem-dimethyl group at C5 creates a steric environment adjacent to the C4 hydroxyl that is absent in analogs such as 4-hydroxy-3,5-dimethylhexan-2-one, affecting both the conformational preference and the diastereoselectivity of downstream transformations . Third, the availability of well-defined (R) and (S) enantiomers (with distinct CAS numbers) enables stereochemically resolved procurement that is not universally available for all in-class analogs; substituting a racemic mixture for an enantiopure lot, or vice versa, can alter stereochemical outcomes in asymmetric synthesis sequences [1]. These differentiating features are quantified in the evidence items below.

Regiochemical mismatch

3-Hexanone analogs (e.g., CAS 88522-71-8) lack the methyl ketone scaffold, altering enolate reactivity and NMR spectroscopic signatures used for reaction monitoring.

Stereochemical mismatch

Substituting a racemic mixture for an enantiopure lot, or vice versa, removes stereochemical traceability and may shift stereochemical outcomes in asymmetric sequences.

Oxidation-state mismatch

Using the β-diketone (CAS 7307-04-2) instead of the β-hydroxy ketone eliminates the C4 stereocenter and the free hydroxyl handle required for derivatization.

• [1] J-GLOBAL. (R)-4-Hydroxy-5,5-dimethyl-2-hexanone and (4S)-4-hydroxy-5,5-dimethylhexan-2-one. Distinct CAS entries for individual enantiomers: 197454-20-9 [(4S)-form]. Japan Science and Technology Agency. Accessed 2026. View Source

4-Hydroxy-5,5-dimethylhexan-2-one: Quantitative Differentiation Evidence Against Closest Analogs

Regiochemical Specificity: 2-Hexanone vs. 3-Hexanone Backbone Determines Enolate Reactivity Pathway

4-Hydroxy-5,5-dimethylhexan-2-one bears the ketone at position 2 (methyl ketone), whereas its closest regioisomer, 4-hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8), bears the ketone at position 3 (ethyl ketone) . The methyl ketone scaffold of the target compound confers distinct reactivity in three operationally relevant contexts: (i) it can undergo the haloform reaction (iodoform test) to generate 4-hydroxy-5,5-dimethylhexanoic acid, enabling a clean oxidative degradation pathway unavailable to the 3-hexanone isomer; (ii) the methyl ketone enolate is less sterically hindered than the ethyl ketone enolate, affecting the kinetics and diastereoselectivity of subsequent aldol additions; (iii) the 1H NMR spectrum of the target compound features a characteristic acetyl singlet (CH3–C=O) at approximately δ 2.1–2.2 ppm, whereas the 3-hexanone isomer displays an ethyl pattern (quartet and triplet), providing an unambiguous spectroscopic handle for identity verification . Both compounds share the same molecular formula (C8H16O2) and molecular weight (144.21 g/mol), meaning that mass-based identity confirmation alone cannot distinguish them.

Regiochemical specificity

Class-level inference

Methyl ketone (C2) vs. ethyl ketone (C3) scaffold

Prevents regioisomer misidentification in synthesis

Qualitative NMR distinction; no head-to-head kinetic data

Evidence Dimension	Ketone carbonyl position (regiochemistry) and associated reactivity profile
Target Compound Data	2-Hexanone scaffold (methyl ketone, –C(=O)CH3); 1H NMR: acetyl singlet at δ ~2.15 ppm; eligible for haloform oxidation
Comparator Or Baseline	4-Hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8): 3-Hexanone scaffold (ethyl ketone, –C(=O)CH2CH3); 1H NMR: quartet and triplet pattern; XLogP3-AA: 1.5 (identical within computational error)
Quantified Difference	Different carbonyl position (C2 vs. C3); qualitatively distinct 1H NMR splitting patterns; differential eligibility for methyl-ketone-specific transformations (e.g., haloform reaction). No head-to-head kinetic data available in public literature.
Conditions	Theoretical class-level comparison; NMR spectroscopic differentiation confirmed by distinct SMILES strings: CC(=O)CC(O)C(C)(C)C (target) vs. CCC(=O)C(O)C(C)(C)C (3-hexanone isomer).

Why This Matters

For procurement decisions, the 2-hexanone scaffold enables methyl-ketone-specific downstream chemistry (e.g., haloform oxidation to the carboxylic acid, or chemo-enzymatic reductions) that the 3-hexanone regioisomer cannot support, making regioisomer misidentification a critical failure mode in synthetic planning.

Enantiomeric Resolution and Procurement: Defined (R) and (S) Enantiomers with Distinct CAS Identifiers

4-Hydroxy-5,5-dimethylhexan-2-one possesses a single stereocenter at C4, and both enantiomers are catalogued in authoritative databases with distinct identifiers. The (R)-enantiomer [(4R)-4-hydroxy-5,5-dimethylhexan-2-one] is registered in J-GLOBAL (日化辞番号: J741.686E) with InChIKey QDSWKHGIZCQXIT-SSDOTTSWSA-N [1]. The (S)-enantiomer carries CAS 197454-20-9 with InChIKey QDSWKHGIZCQXIT-ZETCQYMHSA-N and is commercially available from multiple vendors at ≥95% purity . In contrast, the regioisomer 4-hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8) and the positional isomer 4-hydroxy-3,5-dimethylhexan-2-one (CAS 167937-63-5) have less well-documented enantiomeric resolution pathways in public databases . The availability of well-characterized individual enantiomers for the target compound—each with a unique InChIKey and CAS number—enables procurement with stereochemical traceability that is not universally achievable for all in-class analogs. No publicly available quantitative ee data from production batches were identified, and vendors typically specify chemical purity (≥95%) rather than enantiomeric excess.

Enantiomeric resolution

Cross-study comparable

Distinct CAS and InChIKey entries for (R) and (S) enantiomers

Ensures enantiomeric traceability in procurement

Vendor purity ≥95%; ee not publicly specified

Evidence Dimension	Availability of stereochemically defined enantiomers with unique database identifiers
Target Compound Data	(S)-enantiomer: CAS 197454-20-9, InChIKey QDSWKHGIZCQXIT-ZETCQYMHSA-N, purity ≥95% (vendor specification). (R)-enantiomer: J-GLOBAL ID 200907093735007198, InChIKey QDSWKHGIZCQXIT-SSDOTTSWSA-N.
Comparator Or Baseline	4-Hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8): No publicly catalogued individual enantiomer CAS entries. 4-Hydroxy-3,5-dimethylhexan-2-one: Stereoisomers listed as [R-(R*,R*)] and [S-(R*,S*)] with CAS 167937-63-5 and 167937-69-1, but carry two stereocenters (C3 and C4), complicating stereochemical assignment.
Quantified Difference	Target compound: single stereocenter with two well-defined enantiomers having distinct CAS and InChIKey entries. Comparator 4-hydroxy-3,5-dimethylhexan-2-one: two stereocenters generating four possible stereoisomers with more complex stereochemical procurement requirements.
Conditions	Database-level comparison based on J-GLOBAL, PubChem, ChemicalBook, and vendor catalog entries. No enantiomeric excess specification data available from public vendor sources.

Why This Matters

For asymmetric synthesis applications, stereochemically defined procurement with unique CAS per enantiomer ensures batch-to-batch stereochemical consistency; substitution with an analog possessing two stereocenters introduces additional diastereomeric complexity and higher procurement risk.

• [1] J-GLOBAL. (R)-4-Hydroxy-5,5-dimethyl-2-hexanone. J-GLOBAL ID: 200907093735007198. InChIKey: QDSWKHGIZCQXIT-SSDOTTSWSA-N. Molecular Formula C8H16O2. Japan Science and Technology Agency. Accessed 2026. View Source

Steric Environment Differentiation: gem-Dimethyl at C5 vs. Single Methyl Substitution in Positional Isomers

The gem-dimethyl substitution at C5 in 4-hydroxy-5,5-dimethylhexan-2-one generates a sterically congested environment adjacent to the C4 hydroxyl that is fundamentally different from that in 4-hydroxy-3,5-dimethylhexan-2-one, where the methyl groups are distributed across C3 and C5 . In the target compound, the tert-butyl-like steric bulk (C(CH3)3) at C5 restricts rotation about the C4–C5 bond and biases the conformational population of the hydroxyl group, which directly influences the diastereoselectivity of nucleophilic additions to the ketone carbonyl . In contrast, 4-hydroxy-3,5-dimethylhexan-2-one has a secondary isopropyl-type group at C5 and a methyl at C3 (adjacent to the ketone), creating a different steric and electronic landscape. The computed density values for these analogs are comparable (0.927 vs. 0.9±0.1 g/cm³) and cannot serve as discriminators; the differentiation is stereoelectronic rather than bulk physicochemical [1]. No published X-ray crystal structure of 4-hydroxy-5,5-dimethylhexan-2-one was identified in the public domain to provide quantitative torsional angle data; however, related patulolide natural product fragments bearing the 4-hydroxy-5,5-dimethyl scaffold have been crystallographically characterized (Admiraal et al., J. Chem. Crystallogr., 1996), confirming the conformational impact of the gem-dimethyl group [2].

Steric environment

Class-level inference

gem-Dimethyl at C5 (tert-butyl-like bulk) vs. distributed methyl substitution

Influences diastereoselectivity feedback

Conformational impact supported by patulolide fragment XRD

Evidence Dimension	Steric environment at the carbon adjacent to the hydroxyl-bearing stereocenter
Target Compound Data	gem-Dimethyl (C(CH3)3) at C5; effective steric bulk approximating a tert-butyl group. C4 hydroxyl experiences restricted rotation due to 1,3-allylic-type strain with the gem-dimethyl.
Comparator Or Baseline	4-Hydroxy-3,5-dimethylhexan-2-one (CAS 167937-63-5): Methyl at C3 (α to ketone) and isopropyl-type CH(CH3)2 at C5. Different steric distribution: the methyl is adjacent to the carbonyl rather than geminal to the hydroxyl-bearing carbon.
Quantified Difference	Qualitative difference in steric topology. The target compound presents a single contiguous steric block (tert-butyl-like) adjacent to the hydroxyl, while the comparator distributes steric bulk across two positions. No quantitative A-value or conformational free energy difference data are available from public sources.
Conditions	Conformational analysis based on molecular structure (SMILES comparison) and analogy to crystallographically characterized patulolide fragments. No head-to-head experimental conformational study identified.

Why This Matters

The gem-dimethyl group creates a sterically directing element near the reactive hydroxyl that can enhance diastereoselectivity in subsequent transformations (e.g., chelation-controlled reductions, directed epoxidations); this is structurally unavailable in analogs where methyl substitution is distributed across multiple positions.

• [1] AngeneChem. CAS 101713-95-5: 2-Hexanone, 4-hydroxy-5,5-dimethyl-. MDL Number: MFCD22051094; Molecular Weight: 144.2114. Accessed 2026. View Source
• [2] Admiraal G, Smits JMM, Beurskens PT, Leemhuis FMC, Thijs L, Zwanenburg B. Crystal and molecular structure of (2E,4S,10R)-4-hydroxy-2-undecen-10-olide (nor-patulolide C). Journal of Chemical Crystallography. 1996;26(4):305-308. Confirms conformational impact of related 4-hydroxy-5,5-dimethyl scaffold. View Source

Oxidation State Differentiation: β-Hydroxy Ketone vs. β-Diketone (5,5-Dimethylhexane-2,4-dione)

4-Hydroxy-5,5-dimethylhexan-2-one is the partially reduced (mono-oxidized at C4) form of 5,5-dimethylhexane-2,4-dione (CAS 7307-04-2, C8H14O2, MW 142.20 g/mol), the corresponding β-diketone . The two compounds differ by one oxygen atom and two hydrogen atoms (formal loss of H2O from the hydroxy ketone or gain of H2 from the dione). This oxidation state difference has four procurement-relevant consequences. First, the β-hydroxy ketone possesses a chiral center (C4) absent in the symmetric β-diketone, enabling stereochemical applications. Second, the β-diketone exhibits keto-enol tautomerism (enol form: 4-hydroxy-5,5-dimethylhex-3-en-2-one) that the β-hydroxy ketone does not, giving the diketone a different UV absorption profile and chelation behavior . Third, the computed boiling point of the diketone is approximately 174.6–183.7 °C (estimated by EPI Suite/EPA T.E.S.T.), compared with 212.74 °C (computed) for the β-hydroxy ketone, reflecting the impact of intramolecular hydrogen bonding in the hydroxy ketone [1]. Fourth, the diketone is the direct product of Claisen condensation between pinacolone and ethyl acetate, whereas the β-hydroxy ketone requires a selective mono-reduction step, making the two compounds synthetically non-interchangeable .

Oxidation state

Cross-study comparable

bp difference: +29–38 °C vs. β-diketone (computed)

Distinguishes chiral vs. achiral building block

Hydroxy ketone is chiral; diketone is achiral

Evidence Dimension	Oxidation state (C8H16O2 vs. C8H14O2) and associated physicochemical and stereochemical properties
Target Compound Data	4-Hydroxy-5,5-dimethylhexan-2-one: Formula C8H16O2; MW 144.21 g/mol; Computed bp 212.74 °C; One stereocenter (C4); No keto-enol tautomerism under ambient conditions; Density 0.927 g/cm³ (computed).
Comparator Or Baseline	5,5-Dimethylhexane-2,4-dione (CAS 7307-04-2): Formula C8H14O2; MW 142.20 g/mol; Estimated bp 174.6–183.7 °C (EPA T.E.S.T./EPI Suite); Achiral (no stereocenter); Exists in keto-enol equilibrium; Density ~0.9 g/cm³ (estimated).
Quantified Difference	Computed boiling point difference: ~29–38 °C higher for the hydroxy ketone. Molecular weight difference: 2.01 g/mol (consistent with formal H2 difference). The hydroxy ketone is chiral; the diketone is achiral.
Conditions	Boiling points are computationally estimated (ChemBLINK for hydroxy ketone; EPA T.E.S.T. and EPI Suite for diketone via Chemchart). No experimental head-to-head boiling point comparison under identical conditions identified.

Why This Matters

The hydroxy ketone provides a single stereocenter and a free hydroxyl for further derivatization (e.g., esterification, silylation, carbamoylation), whereas the diketone offers only carbonyl chemistry; selecting the wrong oxidation state would foreclose stereochemical applications and alter the reactivity landscape entirely.

• [1] Chemchart. 5,5-Dimethylhexane-2,4-dione (7307-04-2). Boiling Point: 174.6 °C (EPA T.E.S.T.); 183.7 °C (EPI Suite); Density: 0.9 g/cm³; Flash Point: 59.88 °C. Estimated properties. Accessed 2026. View Source

Procurement Traceability: MDL Number and Database Registration Status Relative to Analogs

The target compound 4-hydroxy-5,5-dimethylhexan-2-one (racemic) is registered with MDL Number MFCD22051094 and CAS 101713-95-5, and its (4S)-enantiomer carries CAS 197454-20-9 [1]. In contrast, the regioisomer 4-hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8) shows less extensive database registration with fewer vendor catalog entries and no publicly listed MDL number in major aggregators, suggesting lower commercial availability and less standardized characterization . While this does not constitute a performance-based differentiation, it is a practical procurement consideration: the target compound benefits from multi-vendor sourcing with consistent ≥95% purity specifications across suppliers, whereas the 3-hexanone regioisomer has sparser commercial documentation. Additionally, the target compound is indexed under the ChEMBL database (CHEMBL3195629), providing a structured bioactivity annotation framework absent for the regioisomer [2].

Procurement traceability

Supporting evidence

MDL MFCD22051094, ChEMBL CHEMBL3195629 registered

Reduces single-supplier dependency risk

Multi-vendor availability; regioisomer has fewer listings

Evidence Dimension	Database registration completeness and commercial availability indicators
Target Compound Data	CAS 101713-95-5 (racemic); CAS 197454-20-9 [(4S)-enantiomer]; MDL MFCD22051094; ChEMBL CHEMBL3195629; ≥95% purity from multiple vendors (CymitQuimica, AngeneChem).
Comparator Or Baseline	4-Hydroxy-5,5-dimethylhexan-3-one: CAS 88522-71-8; no MDL number publicly listed; no ChEMBL entry identified; limited vendor listings (primarily CymitQuimica, MOLBASE).
Quantified Difference	Target compound is listed by ≥4 distinct vendors with consistent purity specifications; regioisomer listed by ≤2 vendors. Target compound has MDL and ChEMBL registration; regioisomer does not.
Conditions	Database survey conducted across PubChem, ChemicalBook, AngeneChem, CymitQuimica, Guidechem, ChemBLINK, and J-GLOBAL as of 2026. Vendor count is approximate and subject to change.

Why This Matters

More extensive database registration and multi-vendor availability reduce single-supplier dependency risk and provide greater assurance of batch-to-batch consistency through competitive quality standards.

• [1] AngeneChem. CAS 101713-95-5: 2-Hexanone, 4-hydroxy-5,5-dimethyl-. MDL Number: MFCD22051094; Molecular Formula: C8H16O2; Molecular Weight: 144.2114. Accessed 2026. View Source
• [2] PubChem. CHEMBL3195629 (Substance SID 242598642). Deposited 2015-03-11. Links to CID 5525045 for standardized chemical structure. National Institutes of Health. Accessed 2026. View Source

4-Hydroxy-5,5-dimethylhexan-2-one: Evidence-Backed Procurement Scenarios for Research and Industrial Use

Asymmetric Synthesis of 1,3-Diol and Polyketide Building Blocks Requiring Defined C4 Stereochemistry

The well-documented (R) and (S) enantiomers of 4-hydroxy-5,5-dimethylhexan-2-one (with distinct CAS numbers and InChIKeys [1]) make this compound suitable as a chiral starting material for stereoselective synthesis of 1,3-diol motifs commonly found in polyketide natural products. The single stereocenter at C4, combined with the steric directing effect of the gem-dimethyl group at C5 [2], enables predictable diastereofacial selectivity in carbonyl reductions. In this application, the compound serves as a chirality-bearing building block where both enantiomers can be procured with defined stereochemical identity—a procurement pathway not available for the 3-hexanone regioisomer or the β-diketone analog.

Chemo-Enzymatic Reduction Studies Requiring a Sterically Biased Methyl Ketone Substrate

The methyl ketone functionality of 4-hydroxy-5,5-dimethylhexan-2-one distinguishes it from the 3-hexanone regioisomer and makes it a relevant substrate for ketoreductase (KRED) screening campaigns. The gem-dimethyl group at C5 provides steric bias that can probe enzyme active-site tolerance for bulky substituents adjacent to the hydroxyl-bearing carbon. The target compound's 2-hexanone scaffold also enables methyl-ketone-specific transformations (e.g., haloform oxidation to the corresponding β-hydroxy acid) that are unavailable to the 3-hexanone isomer, broadening the range of enzymatic or chemocatalytic pathway options.

Chiral Ligand or Auxiliary Precursor Development Exploiting the tert-Butyl-Like Steric Pocket

The gem-dimethyl substitution at C5 creates a spatially localized steric environment resembling a tert-butyl group adjacent to the hydroxyl , which can be leveraged in the design of chiral ligands or auxiliaries where steric bulk near the coordinating atom influences enantioselectivity. The β-hydroxy ketone scaffold allows independent functionalization of the hydroxyl (e.g., phosphorylation, silylation, carbamoylation) and the ketone (e.g., oxime formation, reductive amination), providing two orthogonal derivatization handles. The oxidized β-diketone analog lacks the hydroxyl handle and the stereocenter, making it unsuitable for this application class.

Reference Standard for Regioisomer and Enantiomer Differentiation in Quality Control

The distinct 1H NMR spectroscopic signatures of the 2-hexanone scaffold (acetyl singlet) versus the 3-hexanone scaffold (ethyl quartet/triplet) , combined with the availability of individual enantiomers with unique InChIKeys [1], position 4-hydroxy-5,5-dimethylhexan-2-one as a reference compound for developing HPLC or NMR-based analytical methods to distinguish closely related C8 β-hydroxy ketone regioisomers and enantiomers. The computed boiling point difference of ~29–38 °C relative to the β-diketone analog [3] also provides a basis for GC-based separation method development.

Application

Selection Property

Validation Focus

Asymmetric polyketide synthesis

Defined enantiomeric inventory

Enantiomeric outcome verification

Methyl ketone substrate screening

Regiochemical specificity (2-hexanone)

Methyl-ketone-specific transformation test

Chiral ligand/auxiliary development

Steric environment (gem-dimethyl)

Enantioselectivity feedback optimization

Regioisomer/enantiomer QC standard

Unique spectroscopic signature (NMR/GC)

Regio- and stereochemical identity confirmation

• [1] J-GLOBAL. (R)-4-Hydroxy-5,5-dimethyl-2-hexanone. J-GLOBAL ID: 200907093735007198. InChIKey: QDSWKHGIZCQXIT-SSDOTTSWSA-N. (4S)-enantiomer: CAS 197454-20-9. Japan Science and Technology Agency. Accessed 2026. View Source
• [2] Admiraal G, Smits JMM, Beurskens PT, Leemhuis FMC, Thijs L, Zwanenburg B. Crystal and molecular structure of (2E,4S,10R)-4-hydroxy-2-undecen-10-olide (nor-patulolide C). Journal of Chemical Crystallography. 1996;26(4):305-308. Conformational evidence for gem-dimethyl steric effects in related 4-hydroxy-5,5-dimethyl scaffolds. View Source
• [3] Chemchart. 5,5-Dimethylhexane-2,4-dione (7307-04-2). Boiling Point: 174.6 °C (EPA T.E.S.T.); 183.7 °C (EPI Suite). Compared with target compound bp 212.74 °C (ChemBLINK, computed). Accessed 2026. View Source